Cas no 100496-04-6 (1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4R)-4,5-dihydroxy-1,4,5-trimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)-)

• Product Name: 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4R)-4,5-dihydroxy-1,4,5-trimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)-
• CAS No: 100496-04-6
• MF: C₂₈H₄₄O₄
• MW: 444.646569252014
• CID: 197741
• PubChem ID: 9547253
• Update Time: 2025-04-19

1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4R)-4,5-dihydroxy-1,4,5-trimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4R)-4,5-dihydroxy-1,4,5-trimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,(1R,3S,5Z)-
• (1R,3S,5Z)-5-[(2Z)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dihydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,24,25-trihydroxyergocalciferol
• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4R)-4,5-dihydroxy-1,4,5-trimethyl-2-hexen-1-yl]octahydro-7a-methyl-4H-i
• (1alpha,3beta,5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,24,25-tetrol
• (1S,3R,5Z,7Z,22E)-9,10-secoergosta-5,7,10,22-tetraene-1,3,24,25-tetrol
• 1,24,25-Trihydroxyvitamin D2
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,24,25-tetrol, (1alpha,3beta,5Z,7E,22E)-
• (5Z,7E,22E)-(1S,3R,24R)-9,10-seco-5,7,10(19),22-ergostatetraene-1,3,24,25-tetrol
• (24R)-1alpha,24,25-trihydroxyvitamin D2
• (24R)-1alpha,24,25-trihydroxyergocalciferol
• 1-a,24R,25-Trihydroxyvitamin D2
• 100496-04-6
• 1-alpha,24R,25-Trihydroxyvitamin D2
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dihydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• LMST03010051
• CHEBI:166748
• SCHEMBL4141647
• (24R)-1alpha,24,25-trihydroxyvitamin D2 / (24R)-1alpha,24,25-trihydroxyergocalciferol

• Inchi： 1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/b15-13+,20-9+,21-10-/t18-,22-,23-,24+,25+,27-,28-/m1/s1
• InChI Key： KRGCLKZOZQUAFK-ABEKVIRTSA-N
• SMILES： O[C@@](C)(C(C)(C)O)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 444.32396g/mol
• Monoisotopic Mass: 444.32396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 444.6g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 615.7°Cat760mmHg
• Flash Point: 260.1°C
• Refractive Index: 1.567
• PSA: 80.92000
• LogP: 4.84160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives